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Compound of Interest

Compound Name: 1,4-Bis-maleimidobutane

Cat. No.: B014166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Bis-maleimidobutane (BMB) is a homobifunctional crosslinking agent widely utilized in

bioconjugation and polymer chemistry. Its structure features two maleimide functional groups at

either end of a four-carbon aliphatic spacer. This configuration allows BMB to form stable

covalent bonds with sulfhydryl (thiol) groups, which are present in cysteine residues of proteins

and peptides. The specificity of the maleimide-thiol reaction, occurring under mild pH

conditions, makes BMB an invaluable tool for researchers in drug development, diagnostics,

and material science. This guide provides a comprehensive overview of BMB, including its

chemical properties, synthesis, and detailed experimental protocols for its application.

Core Data Presentation
The physicochemical properties of 1,4-Bis-maleimidobutane are summarized in the table

below for easy reference.
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Property Value

CAS Number 28537-70-4[1][2][3][4]

Molecular Formula C₁₂H₁₂N₂O₄[1][2][3][4]

Molecular Weight 248.23 g/mol [1][2]

Appearance White to off-white crystalline solid[1][4]

Melting Point 196-200 °C[4]

Spacer Arm Length 10.9 Å[1]

Solubility Soluble in DMF, DMSO; Insoluble in water[1]

Purity >98.0%[3]

Synthesis of 1,4-Bis-maleimidobutane
The synthesis of 1,4-Bis-maleimidobutane is typically achieved through a two-step process.

The first step involves the reaction of 1,4-diaminobutane with two equivalents of maleic

anhydride to form an N-substituted maleamic acid. The subsequent step is a dehydration

reaction, often facilitated by a catalyst, which results in the formation of the two stable five-

membered maleimide rings.[1]

Reactants

Intermediate Final Product1,4-Diaminobutane

N,N'-(Butane-1,4-diyl)bis(maleamic acid)

+ Maleic Anhydride

Maleic Anhydride (2 equiv.)

1,4-Bis-maleimidobutane (BMB)Dehydration

Click to download full resolution via product page

Fig. 1: Synthesis pathway of 1,4-Bis-maleimidobutane.
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Experimental Protocols
Protein Crosslinking with 1,4-Bis-maleimidobutane
This protocol provides a general procedure for crosslinking sulfhydryl-containing proteins using

BMB. The optimal conditions may vary depending on the specific proteins and desired

outcome.

Materials:

1,4-Bis-maleimidobutane (BMB)

Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Conjugation Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer at pH 6.5-

7.5. Examples include MES, HEPES, or MOPS.

Quenching Solution: A solution of a thiol-containing compound such as cysteine, DTT, or 2-

mercaptoethanol in the conjugation buffer.

Protein(s) to be crosslinked, containing free sulfhydryl groups.

Procedure:

Preparation of Crosslinker Stock Solution: Dissolve BMB in DMSO or DMF to a final

concentration of 10-20 mM. Gentle heating and sonication can aid in dissolution.

Protein Preparation: Dissolve the protein(s) in the conjugation buffer at a suitable

concentration (e.g., 1-5 mg/mL).

Crosslinking Reaction: Add the BMB stock solution to the protein solution to achieve the

desired final concentration. A 2- to 3-fold molar excess of the crosslinker over the protein is a

common starting point. The final concentration of the organic solvent (DMSO or DMF) should

ideally not exceed 10-15% to maintain protein solubility.

Incubation: Incubate the reaction mixture for 1 hour at room temperature or for 2 hours at

4°C.
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Quenching: Stop the reaction by adding the quenching solution to a final concentration of 10-

50 mM. Incubate for 15 minutes at room temperature.

Analysis: The crosslinked products can be analyzed by techniques such as SDS-PAGE,

mass spectrometry, or size-exclusion chromatography.

Preparation

Reaction

Post-Reaction

Dissolve BMB in DMSO/DMF
(Stock Solution)

Add BMB Stock to Protein Solution

Dissolve Protein(s) in
Conjugation Buffer (pH 6.5-7.5)

Incubate
(1 hr at RT or 2 hrs at 4°C)

Add Quenching Solution
(e.g., Cysteine)

Analyze Products
(e.g., SDS-PAGE, MS)
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Fig. 2: Experimental workflow for protein crosslinking using BMB.

Application in Studying Protein-Protein Interactions
BMB is a valuable tool for studying protein-protein interactions by providing distance

constraints between interacting partners. By introducing cysteine residues at specific sites on
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two proteins of interest, BMB can be used to determine if these sites are in close proximity.

The reaction mechanism involves a Michael addition of the thiol group from a cysteine residue

to one of the maleimide groups of BMB, forming a stable thioether bond. The second

maleimide group can then react with another cysteine residue on the same or a different

protein.

Reactants

Product
Protein 1 with Sulfhydryl Group (-SH)

Crosslinked Protein Complex

Michael Addition

1,4-Bis-maleimidobutane (BMB)

Protein 2 with Sulfhydryl Group (-SH)

Michael Addition

Click to download full resolution via product page

Fig. 3: Reaction of BMB with sulfhydryl groups on proteins.

Applications in Drug Development and Beyond
Antibody-Drug Conjugates (ADCs): BMB can be used to link cytotoxic drugs to antibodies for

targeted cancer therapy.[1] The stable thioether bond ensures that the drug remains

attached to the antibody until it reaches the target cell.

Hydrogel Formation: BMB is used as a crosslinker in the synthesis of hydrogels from thiol-

containing polymers like thiolated hyaluronic acid or polyethylene glycol (PEG).[1] These

hydrogels have applications in drug delivery and tissue engineering.

Structural Biology: By using BMB in combination with other bismaleimide crosslinkers of

varying lengths, researchers can map the distances between specific residues in protein

complexes, providing insights into their three-dimensional structure.
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Advanced Materials: In polymer chemistry, BMB serves as a crosslinking agent to enhance

the mechanical properties and thermal stability of materials such as elastomers and

advanced composites.[1]

Conclusion
1,4-Bis-maleimidobutane is a versatile and efficient homobifunctional crosslinker with

significant applications in life sciences and materials science. Its specificity for sulfhydryl

groups and the stability of the resulting thioether linkage make it an indispensable tool for

protein conjugation, studying protein-protein interactions, and developing novel biomaterials

and therapeutic agents. The protocols and data presented in this guide offer a solid foundation

for researchers and professionals to effectively utilize BMB in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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